N-(3-chloro-4-methylphenyl)-2-(9-(3,4-dimethylphenyl)-3-oxopyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-2(3H)-yl)acetamide

• CAS RN: 1207026-46-7
• Molecular Formula: C24H21ClN6O2
• Molecular Weight: 460.92
• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[11-(3,4-dimethylphenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,7,10-tetraen-4-yl]acetamide
• InChI: InChI=1S/C24H21ClN6O2/c1-14-4-6-17(10-16(14)3)20-12-21-23-28-31(24(33)29(23)8-9-30(21)27-20)13-22(32)26-18-7-5-15(2)19(25)11-18/h4-12H,13H2,1-3H3,(H,26,32)
• InChI Key: ZMDUYDYJRDJSPC-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NN3C=CN4C(=NN(C4=O)CC(=O)NC5=CC(=C(C=C5)C)Cl)C3=C2)C
• solubility: not available

Description

N-(3-chloro-4-methylphenyl)-2-(9-(3,4-dimethylphenyl)-3-oxopyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C24H21ClN6O2 and its molecular weight is 460.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The synthesis of novel heterocyclic compounds incorporating elements similar to the one described has been widely studied, with a focus on their potential biological activities. For instance, compounds with [1,2,4]triazole, [1,2,4]triazolo[5,1-c][1,2,4]triazine, and pyrazolo[5,1-c][1,2,4]triazine derivatives have been synthesized and examined for their anticancer and antimicrobial activities. These compounds are developed through facile and convenient synthesis methods and their structures are elucidated using various spectroscopic techniques. The biological activity assessments of these compounds reveal their potential as anticancer and antimicrobial agents, highlighting the significant therapeutic potential of such heterocyclic compounds (Riyadh, Kheder, & Asiry, 2013).

Antimicrobial and Antifungal Activity

Another important area of application for these compounds is their antimicrobial and antifungal properties. Research has been conducted to synthesize new pyrazoline and pyrazole derivatives, bearing benzenesulfonamide moieties, and evaluate their antibacterial and antifungal activities. These studies are crucial for the development of new therapeutic agents capable of combating infections caused by resistant strains of bacteria and fungi. The results from such studies demonstrate the compounds’ effective antimicrobial properties, which could lead to the development of new drugs to treat various infectious diseases (Hassan, 2013).

Anticoronavirus and Antitumoral Activity

The search for compounds with antiviral and antitumoral activities has led to the discovery of derivatives that show promise against coronavirus and tumor cells. For example, a series of (±)-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-phenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl)(phenyl)methanones were synthesized and evaluated for their antiviral and antitumoral activity. Such compounds demonstrate how subtle structural variations can significantly affect their biological properties, paving the way for targeted drug design (Jilloju et al., 2021).